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Compound of Interest

Compound Name: 3-(1H-pyrazol-4-yl)piperidine

CAS No.: 1211515-46-6

Cat. No.: B1523855

Get Quote

In the landscape of modern medicinal chemistry, the pyrazole-piperidine core has emerged as

a "privileged scaffold"—a molecular framework that is capable of binding to a wide range of

biological targets with high affinity. This guide provides an in-depth analysis of this versatile

core, exploring its synthesis, therapeutic applications, and the nuanced structure-activity

relationships that make it a cornerstone of contemporary drug discovery. The fusion of the

aromatic, electron-rich pyrazole ring with the saturated, conformationally flexible piperidine ring

creates a unique chemical entity with a remarkable ability to be tailored for diverse

pharmacological purposes.[1][2][3]

The pyrazole moiety, a five-membered heterocycle with two adjacent nitrogen atoms, offers a

rich electronic profile and acts as a versatile scaffold for substitution.[2][4] Its ability to

participate in hydrogen bonding and π-π stacking interactions makes it a valuable component

for anchoring ligands to protein targets.[5] The piperidine ring, a six-membered saturated

heterocycle, provides a three-dimensional structural element that can be functionalized to

modulate solubility, metabolic stability, and receptor binding.[6] The combination of these two

rings into a single molecular entity has given rise to a plethora of clinically successful drugs and

promising drug candidates across a spectrum of diseases, including cancer, infectious

diseases, and inflammatory disorders.[1][3][7]
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This guide will delve into the synthetic strategies for constructing the pyrazole-piperidine core,

explore its diverse applications in medicinal chemistry with a focus on anticancer and antiviral

agents, and provide a detailed look at the structure-activity relationships that govern its

biological activity.

Synthetic Strategies: Constructing the Pyrazole-
Piperidine Core
The synthesis of pyrazole-piperidine derivatives can be approached through several

convergent and linear strategies. The choice of synthetic route is often dictated by the desired

substitution pattern on both the pyrazole and piperidine rings. A common and effective

approach involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound

bearing a piperidine moiety.[8][9]

General Synthetic Workflow
The following diagram illustrates a generalized synthetic pathway for the construction of a

pyrazole-piperidine core. This multi-step synthesis typically begins with the formation of a

piperidine-containing β-keto ester, which then undergoes condensation with a hydrazine to

form the pyrazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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